Cas no 1932023-62-5 (tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate)

• Product Name: tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate
• CAS No: 1932023-62-5
• MF: C₁₁H₁₇NO₄
• MW: 227.26
• CID: 5467272
• Update Time: 2025-10-13

tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5H-​Furo[2,​3-​c]​pyrrole-​5-​carboxylic acid, hexahydro-​3-​oxo-​, 1,​1-​dimethylethyl ester, (3aS,​6aS)​-
• tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate

• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(14)12-4-7-8(13)6-15-9(7)5-12/h7,9H,4-6H2,1-3H3/t7-,9-/m1/s1
• InChI Key： DBPSJEHUCPWPIW-VXNVDRBHSA-N
• SMILES： O=C1[C@@]2([C@](CN(C2)C(=O)OC(C)(C)C)([H])OC1)[H]

Additional information on tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate

Research Brief on tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate (CAS: 1932023-62-5)

The compound tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate (CAS: 1932023-62-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, pharmacological relevance, and recent studies exploring its utility in drug discovery.

Recent literature highlights the role of tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate as a versatile building block in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the construction of pyrrolidine-fused frameworks, which are prevalent in many FDA-approved drugs. The compound's unique stereochemistry and functional groups make it an attractive candidate for the development of novel therapeutics targeting neurodegenerative diseases and inflammatory disorders.

In terms of synthetic methodology, researchers have optimized the preparation of this compound through asymmetric catalysis, achieving high enantiomeric purity (>99% ee). The process involves a key [3+2] cycloaddition reaction, followed by selective protection of the carboxylate group. These advancements have significantly improved the scalability and reproducibility of the synthesis, making it more accessible for industrial applications.

Pharmacological studies have begun to explore the direct biological activity of tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate derivatives. Preliminary in vitro assays indicate moderate inhibitory activity against specific protein kinases involved in cancer progression. However, further structure-activity relationship (SAR) studies are needed to optimize the potency and selectivity of these derivatives.

The compound has also shown promise in prodrug development. Its tert-butyl ester group provides excellent stability in physiological conditions while allowing for controlled release of active moieties upon enzymatic cleavage. This property has been leveraged in recent work on targeted drug delivery systems, particularly for compounds with poor bioavailability.

From a safety and toxicology perspective, current data suggest that tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate exhibits favorable pharmacokinetic properties in animal models, with no significant off-target effects observed at therapeutic doses. However, comprehensive toxicological profiling remains ongoing.

Looking forward, the scientific community anticipates continued exploration of this compound's potential, particularly in the development of new antiviral agents and modulators of protein-protein interactions. Its structural features make it particularly suitable for fragment-based drug discovery approaches that are gaining traction in the pharmaceutical industry.

In conclusion, tert-butyl (3aS,6aS)-3-oxo-3a,4,6,6a-tetrahydrofuro[2,3-c]pyrrole-5-carboxylate represents an important chemical entity with diverse applications in medicinal chemistry. The recent advancements in its synthesis and biological evaluation position it as a valuable tool for drug discovery efforts targeting various therapeutic areas. Future research directions will likely focus on expanding its utility through innovative synthetic transformations and thorough biological characterization of its derivatives.